Cas no 676138-32-2 (1-(3-broMophenyl)cyclohexanecarbonitrile)

• Product Name: 1-(3-broMophenyl)cyclohexanecarbonitrile
• CAS No: 676138-32-2
• MF: C₁₃H₁₄BrN
• MW: 264.160962581635
• CID: 3029654
• PubChem ID: 43345643
• Update Time: 2025-04-21

1-(3-broMophenyl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-broMophenyl)cyclohexanecarbonitrile
• SCHEMBL3171333
• 1-(3-BROMOPHENYL)CYCLOHEXANE-1-CARBONITRILE
• 676138-32-2
• BXJHSEZUMMHRIJ-UHFFFAOYSA-N
• DB-102583
• MFCD11036802
• AKOS009375198
• A1-07817

• MDL： MFCD11036802
• Inchi： 1S/C13H14BrN/c14-12-6-4-5-11(9-12)13(10-15)7-2-1-3-8-13/h4-6,9H,1-3,7-8H2
• InChI Key： BXJHSEZUMMHRIJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 263.03096Da
• Monoisotopic Mass: 263.03096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes